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Compound of Interest

Compound Name: Dimethyl hexadecanedioate

Cat. No.: B102918

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of dimethyl
hexadecanedioate, with a core focus on its reaction mechanism and kinetics. This document
is intended to serve as a valuable resource for researchers, scientists, and professionals
involved in drug development and other fields where long-chain diesters are of interest.
Dimethyl hexadecanedioate, a C16 linear-chain aliphatic diester, finds applications as a

plasticizer, in the formulation of synthetic paints and resins, and as an intermediate in various
chemical syntheses.[1]

Physicochemical Properties

A summary of the key physicochemical properties of dimethyl hexadecanedioate is presented
in Table 1. This data is essential for its handling, purification, and characterization.
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Property Value Reference(s)
Molecular Formula C18H3404 [2][3]
Molecular Weight 314.47 g/mol [2]

White to almost white
Appearance ) [3114]
crystalline powder

Melting Point 53°C [2][3]
Boiling Point 351.3 °C at 760 mmHg [2]
Density 0.945 g/cm?3 [2][3]
Flash Point 157.5°C [2]

- 0.04224 mg/L at 25 °C
Water Solubility (estimated) (5]
estimate

Synthesis Mechanism: The Fischer-Speier
Esterification

The primary and most common method for synthesizing dimethyl hexadecanedioate is the
Fischer-Speier esterification of hexadecanedioic acid with methanol in the presence of an acid
catalyst.[2] This is a reversible, acid-catalyzed nucleophilic acyl substitution reaction. The
overall reaction is as follows:

HOOC-(CH2)14-COOH + 2 CH30H = CH300C-(CH2)14-COOCHSs + 2 H20

The mechanism proceeds through a series of protonation and deprotonation steps, which
activate the carboxylic acid towards nucleophilic attack by the alcohol.

Mechanistic Steps:

« Protonation of the Carbonyl Oxygen: The acid catalyst protonates the carbonyl oxygen of
one of the carboxylic acid groups, increasing the electrophilicity of the carbonyl carbon.

¢ Nucleophilic Attack by Methanol: A molecule of methanol, acting as a nucleophile, attacks
the protonated carbonyl carbon, leading to the formation of a tetrahedral intermediate.
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e Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups,
forming a good leaving group (water).

o Elimination of Water: The tetrahedral intermediate collapses, reforming the carbonyl double
bond and eliminating a molecule of water.

o Deprotonation: The protonated ester is deprotonated to yield the methyl ester and
regenerate the acid catalyst.

These steps are then repeated at the second carboxylic acid group to form the final product,
dimethyl hexadecanedioate.
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Reaction Setup:
Hexadecanedioic Acid + Methanol

i

Add Acid Catalyst

i

Reflux for 4-8 hours

i

Monitor Reaction Progress (TLC/GC)

Reaction Complete

Work-up:
Neutralize and Extract

i

Purification:
Recrystallization or Chromatography

i

Characterization (NMR, IR, MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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